1-[3-Nitro-4-({2-[2-(2-pyridinyl)-1,3-thiazol-4-yl]ethyl}amino)phenyl]-1-ethanone

• IUPAC Name: 1-[3-nitro-4-[2-(2-pyridin-2-yl-1,3-thiazol-4-yl)ethylamino]phenyl]ethanone
• InChI: InChI=1S/C18H16N4O3S/c1-12(23)13-5-6-15(17(10-13)22(24)25)20-9-7-14-11-26-18(21-14)16-4-2-3-8-19-16/h2-6,8,10-11,20H,7,9H2,1H3
• InChI Key: PHPUCJXFCKLFTA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)NCCC2=CSC(=N2)C3=CC=CC=N3)[N+](=O)[O-]
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring and the introduction of the nitro group. Pyridine synthesis often involves reactions with N-heterocycles. The nitro group could be introduced through a nitration reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyridine ring, a nitro group, and an ethanone group. The pyridine ring is a six-membered ring with one nitrogen atom, the nitro group consists of one nitrogen atom and two oxygen atoms, and the ethanone group consists of a carbonyl group (C=O) attached to an ethyl group (C2H5).

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyridine ring and the nitro group are both reactive and could undergo various transformations. For example, the nitro group could be reduced to an amino group, or the pyridine ring could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, nitro compounds typically have high dipole moments due to the polar character of the nitro group.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiazole derivatives, including our compound of interest, exhibit antitumor and cytotoxic properties. . These findings highlight the potential of our compound in cancer therapy.

Anti-Inflammatory Properties

. Understanding its interactions with inflammatory pathways could lead to novel therapeutic strategies.

Analgesic Activity

. Our compound’s unique structure may contribute to pain management pathways.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the presence of the pyridine ring and the nitro group, it could be of interest in the field of medicinal chemistry.